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Compound of Interest

Compound Name: 2,4-Dichloroaniline

Cat. No.: B164938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties and structural characteristics of 2,4-dichloroaniline. The information is presented to

support research, development, and safety protocols involving this compound. All quantitative

data has been summarized in structured tables for ease of reference and comparison.

Chemical Identity and Structure
2,4-Dichloroaniline is an organic compound, specifically a dichloro-substituted aniline.[1] It is

one of six isomers of dichloroaniline.[1] The structural information and key identifiers are

summarized below.

Identifier Value

IUPAC Name 2,4-dichloroaniline[2]

CAS Number 554-00-7[2]

Molecular Formula C₆H₅Cl₂N[1][2][3]

Canonical SMILES C1=CC(=C(C=C1Cl)N)Cl

InChI
InChI=1S/C6H5Cl2N/c7-4-1-2-6(9)5(8)3-4/h1-

3H,9H2[2][3]

InChIKey KQCMTOWTPBNWDB-UHFFFAOYSA-N[2][3]
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Physicochemical Properties
2,4-Dichloroaniline presents as beige or pale grey to reddish-brown crystals with a

characteristic odor.[2][4] The key physicochemical properties are detailed in the following table.

Property Value

Molecular Weight 162.02 g/mol [3][5][6]

Melting Point 59-62 °C (138-144 °F; 332-335 K)[1][7][8]

Boiling Point 245 °C (473 °F; 518 K) at 760 mmHg[1][4][5][7]

Density 1.567 g/cm³ at 20 °C[1][4][5]

Solubility
Slightly soluble in water; soluble in alcohol and

ether.[2][4][5]

Vapor Density 5.6 (air = 1)[2]

Flash Point 115 °C (239 °F; 388 K)[1][2]

pKa (conjugate acid) 2.00[2]

LogP (Octanol-Water Partition Coefficient) 2.91[1][2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,4-dichloroaniline.

Various techniques are employed to confirm its structure and purity.

Spectrum Type Availability

¹H NMR Available[9]

¹³C NMR Available[2][10]

Infrared (IR) Spectroscopy
Available (FTIR, ATR-IR, Near IR, Vapor Phase

IR)[2]

Mass Spectrometry (MS) Available (Electron Ionization)[3]
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While the availability of this data is confirmed, this guide does not reproduce the full spectra.

Researchers should refer to spectral databases for detailed information.

Safety and Handling
2,4-Dichloroaniline is a hazardous substance and requires careful handling. It is toxic if

swallowed, in contact with skin, or if inhaled, and may cause damage to organs through

prolonged or repeated exposure.[6][8] It is also very toxic to aquatic life with long-lasting

effects.[6]

GHS Hazard Pictograms:

GHS06: Toxic[1]

GHS08: Health hazard[1]

GHS09: Environmental hazard[1]

Key Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled[6]

H373: May cause damage to organs through prolonged or repeated exposure[6]

H410: Very toxic to aquatic life with long lasting effects[6]

Precautionary Measures:

Handling: Use in a well-ventilated area, preferably under a fume hood. Avoid contact with

skin, eyes, and clothing.[6] Do not breathe dust.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[6][11] In case of insufficient ventilation, wear suitable respiratory

equipment.[6]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[6] Keep away from

acids, acid chlorides, acid anhydrides, and oxidizing agents.[4]
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Disposal: Dispose of contents/container to a hazardous or special waste collection point in

accordance with local, regional, national, and/or international regulations.[6]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,4-dichloroaniline are

extensive and beyond the scope of this guide. However, common analytical methodologies

include:

Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for the

determination of 2,4-dichloroaniline in various samples.[4]

Capillary Electrophoresis: Used with electrochemical and fluorescence detection for its

analysis in water samples.[4]

Ultrasound-assisted ionic liquid dispersive liquid-phase micro-extraction: A sample

preparation technique for the determination of 2,4-dichloroaniline.[4]

A common preparative method involves the chlorination and subsequent hydrolysis of

acetanilide.[4]

Logical Relationships of Key Properties
The following diagram illustrates the interconnectedness of the fundamental properties of 2,4-
dichloroaniline.
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Logical Relationships of 2,4-Dichloroaniline Properties

2,4-Dichloroaniline

C₆H₅Cl₂N

Structural Properties

IUPAC: 2,4-dichloroaniline

CAS: 554-00-7

Physicochemical Properties

MW: 162.02 g/mol

MP: 59-62 °C

BP: 245 °C

Density: 1.567 g/cm³

Applications

Intermediate in synthesis of:

- Pharmaceuticals

- Agrochemicals

- Dyes

Spectroscopic Data

¹H NMR

¹³C NMR

IR

MS

Safety Information

GHS Pictograms

Hazard Statements

PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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